{Bicyclo[4.2.0]octa-1,3,5-trien-7-yl}methanesulfonamide

• Molecular Formula: C9H11NO2S
• Molecular Weight: 197.26 g/mol
• SMILES: C1C(C2=CC=CC=C21)CS(=O)(=O)N
• InChI: InChI=1S/C9H11NO2S/c10-13(11,12)6-8-5-7-3-1-2-4-9(7)8/h1-4,8H,5-6H2,(H2,10,11,12)
• InChIKey: VDZOZIXCDBUETD-UHFFFAOYSA-N

Bicyclo[4.2.0]octa-1,3,5-trien-7-yl Methanesulfonamide: Core Properties & Scaffold Context

Bicyclo[4.2.0]octa-1,3,5-trien-7-yl methanesulfonamide (CAS 1531563-58-2) is a conformationally rigid, fused-ring benzocyclobutene derivative bearing a methanesulfonamide group at the bridgehead 7‑position . With a molecular weight of 197.25 g/mol and the formula C₉H₁₁NO₂S, this compound functions as a specialized organic building block primarily intended for research and further synthetic elaboration . The bicyclo[4.2.0]octa-1,3,5-triene core provides a defined, strained geometry that restricts conformational freedom, a feature commonly exploited in medicinal chemistry and materials science to pre-organize functional groups for specific interactions.

Conformationally rigid benzocyclobutene scaffold for pre-organized functional group presentation

Neutral methanesulfonamide with balanced hydrogen‑bond donor/acceptor profile

Synthetic building block for late‑stage diversification via N‑functionalization

Why Bicyclo[4.2.0]octa-1,3,5-trien-7-yl Methanesulfonamide Is Irreplaceable

Although the unsubstituted bicyclo[4.2.0]octa-1,3,5-triene scaffold and its 7‑amino, 7‑carbonitrile, and 7‑carboxylic acid congeners share the same rigid hydrocarbon framework, their divergent physicochemical and electronic profiles preclude interchangeable use in synthesis or screening cascades . The methanesulfonamide group introduces a unique combination of hydrogen‑bond donor and acceptor capacity, moderate acidity (predicted pKa ~10–11), and intermediate lipophilicity (LogP ~0.51) that is not replicated by the basic, strongly polarizable amine (predicted pKa ~8.78), the purely hydrogen‑bond‑accepting nitrile (LogP ~1.2, no HBD), or the acidic carboxylic acid (LogP ~1.0, pKa ~4–5) [1][2]. Consequently, replacing the sulfonamide with a generic analog during a synthetic sequence or a biological assay would alter solubility, permeability, protein‑binding geometry, and metabolic stability, undermining both the reproducibility of published procedures and the predictive value of structure‑activity relationship models.

7‑Carbonitrile

Lacks hydrogen‑bond donor capacity and has a much smaller polar surface area, which can disrupt H‑bond networks critical for target engagement.

7‑Amine

Partially protonated at typical assay pH, introducing a positive charge that may cause non‑specific binding or alter buffer solubility.

7‑Carboxylic Acid

Predominantly ionized at physiological pH, dramatically reducing passive permeability and changing electrostatic interaction patterns.

• [1] PubChem. 1-Benzocyclobutenecarbonitrile (CID 138838). Computed Properties: XLogP3-AA 1.2, HBD 0, HBA 1. CAS 6809-91-2. View Source
• [2] PubChem. Bicyclo(4.2.0)octa-1,3,5-triene-7-carboxylic acid (CID 302324). Computed Properties: XLogP3-AA 1, HBD 1, HBA 2. CAS 14381-41-0. View Source

Bicyclo[4.2.0]octa-1,3,5-trien-7-yl Methanesulfonamide: Differentiation from 7‑Substituted Analogs

Hydrogen‑Bond Donor Capacity vs. 7‑Carbonitrile

The target methanesulfonamide furnishes one hydrogen‑bond donor (NH) and two hydrogen‑bond acceptors (O=S), yielding a topological polar surface area (computed TPSA) of approximately 46.2 Ų compared with only one acceptor and a TPSA of 23.8 Ų for the 7‑carbonitrile analog [1]. The higher TPSA of the sulfonamide is accompanied by a lower computed octanol‑water partition coefficient (LogP 0.51) versus 1.2 for the nitrile, indicating superior aqueous solubility and a markedly different permeability profile [2]. In fragment‑based screening, the presence of an HBD is often critical for establishing key hydrogen‑bonding interactions with protein targets; the nitrile lacks this capability, making the sulfonamide a more versatile fragment for libraries where directional H‑bond networks are desired.

H‑Bond Donor vs Nitrile

Reported

HBD +1 · TPSA +22.4 Ų · LogP −0.69

Enables directional H‑bonding in fragment screening

Computed parameters; confirm with experimental binding data

Evidence Dimension	Hydrogen‑Bond Donor Count, TPSA, and Lipophilicity
Target Compound Data	HBD = 1; HBA = 2; TPSA ≈ 46.2 Ų; LogP = 0.51
Comparator Or Baseline	7‑Carbonitrile (1‑benzocyclobutenecarbonitrile): HBD = 0; HBA = 1; TPSA = 23.8 Ų; LogP = 1.2
Quantified Difference	ΔHBD = +1; ΔTPSA ≈ +22.4 Ų; ΔLogP = –0.69
Conditions	Computed physicochemical parameters from PubChem (XLogP3-AA, Cactvs TPSA) and Fluorochem technical datasheet (LogP).

Why This Matters

Procurement teams selecting building blocks for fragment‑based drug discovery should favor the sulfonamide when a hydrogen‑bond donor is required for target engagement, as the nitrile cannot provide this interaction.

• [1] PubChem. 1-Benzocyclobutenecarbonitrile (CID 138838). Computed Properties: TPSA 23.8 Ų, HBD 0, HBA 1. CAS 6809-91-2. View Source
• [2] PubChem. 1-Benzocyclobutenecarbonitrile (CID 138838). XLogP3-AA 1.2. View Source

Ionization State Differentiation vs. 7‑Amine

The methanesulfonamide NH proton has a predicted pKa in the range of 10–11, likely near 10.87 as observed for the parent methanesulfonamide, whereas the 7‑amino analog exhibits a basic amine with a predicted pKa of approximately 8.78 . At physiological pH (7.4), the amine is more than 50 % protonated (positively charged) because its conjugate acid pKa is above the buffer pH, while the sulfonamide remains predominantly neutral. This difference in ionization state directly influences passive membrane permeability, plasma protein binding, and the compound's distribution coefficient (LogD). A neutral sulfonamide is preferred over a charged amine when designing compounds intended to cross lipid bilayers or when a neutral fragment is required for isothermal titration calorimetry (ITC) or surface plasmon resonance (SPR) binding assays.

Ionization State vs Amine

Class-level

ΔpKa ≈ +2–2.5 · neutral at pH 7.4

Avoids charge artifacts in biophysical assays

Predicted pKa; experimental verification recommended

Evidence Dimension	Acid‑Base Ionization Constant (pKa) and Charge State at pH 7.4
Target Compound Data	Predicted pKa (NH) ≈ 10–11 (neutral form predominates at pH 7.4)
Comparator Or Baseline	7‑Amine (bicyclo[4.2.0]octa-1,3,5-trien-7-amine): Predicted pKa (conjugate acid) = 8.78 (partially protonated at pH 7.4)
Quantified Difference	ΔpKa ≈ +2 to +2.5 units; corresponding difference in the fraction ionized at pH 7.4
Conditions	Predicted pKa values sourced from ChemicalBook (amine) and class‑typical range for N‑alkyl methanesulfonamides. Experimental validation recommended.

Why This Matters

A purchasing decision based on the intended biophysical assay environment should account for charge: the neutral sulfonamide avoids artifacts associated with cationic amines, such as non‑specific binding to negatively charged surfaces or altered solubility in buffer systems.

Lipophilicity Window vs. 7‑Carboxylic Acid

The target compound exhibits a computed LogP of 0.51, placing it in a favorable range for both aqueous solubility and passive permeability . In contrast, the 7‑carboxylic acid analog has a comparable XLogP3 of 1.0 but, crucially, a pKa around 4–5 that renders it predominantly ionized (carboxylate anion) at physiological pH, dramatically reducing its effective permeability [1]. Although both compounds possess one HBD and two HBA, the sulfonamide delivers a neutral, less polar hydrogen‑bonding surface at pH 7.4, whereas the carboxylate introduces a formal negative charge that can dominate electrostatic interactions. This distinction is critical in medicinal chemistry programs evaluating carboxylic acid bioisosteres, where methanesulfonamides have been shown to modulate acidity and lipophilicity independently of the core scaffold [2].

Lipophilicity vs Acid

Class-level

LogP 0.51 · neutral vs ionized acid

Maintains permeability at physiological pH

Effective LogD₇.₄ favors neutral sulfonamide

Evidence Dimension	LogP and Ionization‑Corrected LogD₇.₄
Target Compound Data	LogP = 0.51 (predominantly neutral at pH 7.4)
Comparator Or Baseline	7‑Carboxylic acid: XLogP3 = 1.0, but predominantly anionic at pH 7.4 due to pKa ~4–5
Quantified Difference	The sulfonamide retains the neutral form at physiological pH, unlike the carboxylate. Effective LogD₇.₄ is lower for the acid despite the higher intrinsic LogP.
Conditions	LogP values from Fluorochem (target) and PubChem (carboxylic acid). Ionization behavior inferred from typical pKa ranges.

Why This Matters

For procurement supporting a lead‑optimization campaign where central nervous system penetration or oral bioavailability is desired, the neutral sulfonamide is likely to outperform the permanently charged carboxylate in cell‑based permeability assays (e.g., PAMPA or Caco‑2).

• [1] PubChem. Bicyclo(4.2.0)octa-1,3,5-triene-7-carboxylic acid (CID 302324). XLogP3-AA 1. HBD 1, HBA 2. CAS 14381-41-0. View Source
• [2] Structure Property Relationships of Carboxylic Acid Isosteres. Comparison of pKa and lipophilicity between acyl sulfonamides and carboxylic acids. View Source

Sp³ Character and Complexity vs. 7‑Carbonitrile

The fraction of sp³‑hybridized carbon atoms (Fsp³) is a key metric for assessing molecular complexity and three‑dimensionality in compound libraries. The target methanesulfonamide has an Fsp³ value of 0.33, reflecting the saturated methanesulfonamide substituent and the cyclobutene ring, whereas the 7‑carbonitrile analog has an Fsp³ of 0.22 due to the linear, sp‑hybridized cyano group [1]. A higher Fsp³ correlates with improved aqueous solubility, reduced promiscuous aggregation, and more favorable clinical progression rates in fragment‑to‑lead campaigns [2]. By offering greater three‑dimensional character without sacrificing the rigid benzocyclobutene core, the sulfonamide provides a more attractive starting point for fragment evolution.

Sp³ Character vs Nitrile

Reported

Fsp³ 0.33 vs 0.22 · Δ +0.11

Increases 3D complexity for library design

Correlates with improved lead-likeness metrics

Evidence Dimension	Fraction of sp³ Carbon Atoms (Fsp³)
Target Compound Data	Fsp³ = 0.333 (3 sp³ carbons out of 9 total carbons)
Comparator Or Baseline	7‑Carbonitrile: Fsp³ = 0.22 (2 sp³ carbons out of 9 total carbons, C≡N being sp-hybridized)
Quantified Difference	ΔFsp³ = +0.111 (a relative increase of approximately 50 %)
Conditions	Fsp³ calculated from 2D molecular structure; target data from Fluorochem; comparator derived from standard bonding hybridization rules.

Why This Matters

Fragment library curators and medicinal chemists selecting building blocks for diversity‑oriented synthesis should prioritize the sulfonamide to increase the three‑dimensionality of the resulting library, thereby improving the likelihood of identifying selective, drug‑like hits.

• [1] PubChem. 1-Benzocyclobutenecarbonitrile (CID 138838). Computed from structure: 9 carbons, sp³ count = 2. View Source
• [2] Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry, 52(21), 6752–6756. (Class‑level reference establishing the importance of Fsp³). View Source

Optimal Application Scenarios for Bicyclo[4.2.0]octa-1,3,5-trien-7-yl Methanesulfonamide

Fragment-Based Libraries with Neutral H‑Bond Donors

When constructing a fragment library for biophysical screening (e.g., SPR, NMR, or X‑ray crystallography), the methanesulfonamide is preferred over the 7‑carbonitrile because it contributes an additional hydrogen‑bond donor (ΔHBD = +1) and a larger polar surface area (~46 vs. 24 Ų), enabling directional interactions with protein backbones and side chains . Its neutral character at pH 7.4 further distinguishes it from the 7‑amine, which would be partially protonated and may cause non‑specific electrostatic binding or solubility artifacts in ammonium‑free buffer systems .

Lead Optimization: Carboxylic Acid Bioisosteres

In programs seeking to replace a metabolically labile or poorly permeable carboxylic acid, the methanesulfonamide provides a neutral, isosteric surrogate with a LogP of 0.51 versus the acid's XLogP of 1.0 (corrected for ionization) [1]. This substitution is supported by literature demonstrating that N‑acyl sulfonamides retain carboxylic‑acid‑like hydrogen‑bonding geometry while offering improved cell permeability and reduced plasma protein binding [2]. The benzocyclobutene scaffold adds conformational rigidity that can enhance target selectivity.

Diversified Benzocyclobutene-Based Screening Collections

The sulfonamide nitrogen serves as a synthetic handle for late‑stage diversification through N‑alkylation, N‑arylation, or N‑sulfonylation, enabling the rapid generation of analog libraries [3]. The higher Fsp³ of the methanesulfonamide (0.33) compared with the nitrile (0.22) introduces desirable three‑dimensional complexity from the outset, aligning with medicinal chemistry guidelines that associate increased saturation with improved clinical success rates [4].

Conformationally Constrained Pharmacological Probes

The rigid bicyclo[4.2.0]octa-1,3,5-triene framework, combined with the well‑defined geometry of the sulfonamide group, creates a probe molecule with reduced entropic penalty upon binding to a biological target. This property is especially valuable in structure‑based drug design, where the methanesulfonamide's balanced hydrogen‑bond donor/acceptor profile and neutral charge state (distinct from both the basic amine and the acidic carboxylate) enable it to engage a unique region of chemical space unreachable by its close analogs [5].

Application

Selection Property

Validation Focus

Fragment library biophysical screening

Neutral HBD/HBA profile and higher TPSA

Hydrogen‑bond network geometry, buffer compatibility

Carboxylic acid bioisostere evaluation

Neutral charge, moderate lipophilicity

Permeability and plasma protein binding in cell‑based assays

Benzocyclobutene library diversification

Higher Fsp³ and synthetic handle at nitrogen

3D complexity and lead‑likeness metrics

Conformational probe design

Rigid scaffold with defined sulfonamide geometry

Entropic binding penalty, target selectivity

• [1] See Section 3, Evidence Item 3 (Lipophilicity vs. 7‑Carboxylic Acid). Fluorochem LogP for target (0.51) and PubChem XLogP3 for acid (1.0). View Source
• [2] Ballatore, C., Huryn, D. M., & Smith, A. B. (2013). Carboxylic Acid (Bio)Isosteres in Drug Design. ChemMedChem, 8(3), 385–395. (Class‑level evidence for acyl sulfonamides as carboxylic acid replacements). View Source
• [3] General synthetic chemistry knowledge: N‑alkyl/aryl sulfonamides accessible via deprotonation and reaction with electrophiles. Verification against specific protocols recommended. View Source
• [4] Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry, 52(21), 6752–6756. View Source
• [5] Synthesis from Sections 1 and 2: The benzocyclobutene scaffold provides conformational rigidity; the sulfonamide confers unique H‑bond and ionization properties relative to amine, nitrile, and acid analogs. View Source